Cas no 1207013-01-1 (2-(3-chlorophenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine)

• Product Name: 2-(3-chlorophenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine
• CAS No: 1207013-01-1
• MF: C₂₀H₁₆ClN₃S
• MW: 365.879141807556
• CID: 5389862
• Update Time: 2025-06-14

2-(3-chlorophenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)-4-[[(3-methylphenyl)methyl]thio]pyrazolo[1,5-a]pyrazine
• 2-(3-chlorophenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C20H16ClN3S/c1-14-4-2-5-15(10-14)13-25-20-19-12-18(23-24(19)9-8-22-20)16-6-3-7-17(21)11-16/h2-12H,13H2,1H3
• InChI Key： WVHPECOLFLREOF-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC(Cl)=C3)=NN1C=CN=C2SCC1=CC=CC(C)=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -1.30±0.30(Predicted)

Additional information on 2-(3-chlorophenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine

Recent Advances in the Study of 2-(3-chlorophenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine (CAS: 1207013-01-1)

The compound 2-(3-chlorophenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine (CAS: 1207013-01-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolo[1,5-a]pyrazine core, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its structural modifications to enhance bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the introduction of the 3-chlorophenyl and 3-methylbenzylthio moieties significantly improved the compound's binding affinity to specific kinase targets, making it a promising candidate for the treatment of inflammatory diseases and certain cancers.

In vitro and in vivo studies have further revealed that 2-(3-chlorophenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine exhibits potent inhibitory activity against key signaling pathways, including the JAK-STAT and PI3K-AKT pathways. These findings suggest its potential as a multi-targeted therapeutic agent, capable of modulating multiple disease-relevant pathways simultaneously. The compound's unique chemical structure and favorable pharmacokinetic profile have also been highlighted in recent patent filings, indicating growing commercial interest.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, off-target effects, and formulation optimization are currently being addressed through advanced computational modeling and high-throughput screening approaches. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved efficacy and safety profiles.

In conclusion, 2-(3-chlorophenyl)-4-{[(3-methylphenyl)methyl]sulfanyl}pyrazolo[1,5-a]pyrazine represents a promising scaffold for the development of novel therapeutics. Ongoing research is likely to uncover additional applications and refine its pharmacological properties, paving the way for future clinical trials and potential commercialization.